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Compound of Interest

Compound Name: 2,3-Dibromo-5-fluoroanisole

CAS No.: 1805122-29-5

Cat. No.: B1410411

Get Quote

Disclaimer: The following guide is based on expert assessment of safety data for structurally

similar compounds, as a specific Safety Data Sheet (SDS) for 2,3-Dibromo-5-fluoroanisole
could not be located. Researchers must treat this substance with caution and are strongly

advised to obtain a compound-specific SDS from their supplier. The procedures outlined here

represent best practices for handling halogenated aromatic ethers with unknown specific

hazards.

Hazard Identification & Risk Assessment
Based on analysis of analogous compounds such as 2-Bromo-5-fluoroanisole and 5-Bromo-

2,3-difluoroanisole, 2,3-Dibromo-5-fluoroanisole should be presumed to be, at a minimum, a

skin and eye irritant.[1][2] The introduction of a second bromine atom may increase its toxicity

and reactivity profile.

Anticipated GHS Hazard Classifications:
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Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Acute Toxicity, Oral Category 4 (Assumed) H302: Harmful if swallowed

This table is an expert estimation. Always consult the supplier-specific SDS for definitive

classifications.

Frequently Asked Questions (FAQs)
Q1: What is the most critical first step before I start my experiment with 2,3-Dibromo-5-
fluoroanisole?

A1: Your most critical first step is a thorough risk assessment. Since a specific SDS is not

readily available, you must operate under the assumption that the compound is hazardous.

This involves preparing your workspace, ensuring engineering controls like a chemical fume

hood are functioning correctly, and selecting the appropriate Personal Protective Equipment

(PPE).

Q2: What specific PPE is required for handling this compound?

A2: A comprehensive PPE strategy is mandatory. This is not just a recommendation; it is

essential for your safety.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides a barrier against skin

contact. Given the aromatic

and halogenated nature, these

materials offer good chemical

resistance. Always inspect

gloves for integrity before use.

Eye Protection Chemical Safety Goggles

Protects against splashes and

potential vapors that can

cause serious eye irritation.[2]

A face shield should be worn

over goggles if there is a

significant splash risk.

Body Protection
Flame-Resistant Laboratory

Coat

Protects skin and personal

clothing from contamination.

Ensure it is fully buttoned.

Respiratory

Not typically required for small-

scale lab use if handled

exclusively within a certified

chemical fume hood.

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary for large

quantities, aerosol-generating

procedures, or spill cleanup.

Q3: How should I properly store an opened container of 2,3-Dibromo-5-fluoroanisole?

A3: Storage conditions are critical to maintaining the compound's integrity and ensuring safety.

Store the container in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[1] The container must be tightly closed to prevent the release of

vapors. Some related compounds are noted as being light-sensitive, so storage in a dark place

or an amber vial is a prudent extra precaution.

Q4: What are the immediate first aid steps in case of accidental exposure?

A4: Speed is of the essence. Familiarize yourself with the location of safety showers and

eyewash stations before you begin work.
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Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][2]

Remove contaminated clothing. If skin irritation

occurs, seek medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[2] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Troubleshooting & Emergency Protocols
Scenario 1: Small Laboratory Spill (<50 mL) within a
Fume Hood
A small spill contained within the fume hood is a manageable event if handled correctly. The

primary causality of incidents escalating is improper cleanup procedure.

Workflow for Small Spill Management
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Spill Occurs

Alert colleagues in the immediate area.
Restrict access.

Immediate Action

Ensure fume hood sash is at the lowest
practical working height.

Gather spill kit: inert absorbent
(vermiculite, sand), chemical-resistant

gloves, goggles, waste bag.

Preparation

Apply absorbent material, starting
from the outside and working inward.

Containment

Allow to fully absorb.

Carefully collect absorbed material
using non-sparking tools.

Collection

Place in a labeled, sealable
hazardous waste container.

Decontaminate the spill area with a
suitable solvent (e.g., isopropanol),

followed by soap and water.

Decontamination

Wipe dry. Dispose of all cleanup
materials as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for handling a minor chemical spill within a fume hood.
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Scenario 2: You Suspect the Compound is Degrading or
Contaminated
Issue: You observe a color change in the liquid or the presence of unexpected solids.

Causality: Halogenated aromatic compounds can be susceptible to degradation from light, air,

or moisture over time, or they may react with contaminants. This can lead to unpredictable

hazards.

Troubleshooting Steps:

Do Not Use: Do not proceed with your experiment if you suspect the material's integrity is

compromised.

Isolate: Safely cap the container and place it in a secondary containment vessel (like a

beaker or plastic tub) within the fume hood.

Label: Clearly label the container as "Suspected Degradation - Do Not Use."

Consult: Inform your lab manager or Environmental Health & Safety (EHS) officer.

Disposal: Dispose of the material through your institution's hazardous waste program. Do not

attempt to purify or rescue the material without a thorough understanding of the potential

byproducts.

Step-by-Step Protocol: Weighing and Dispensing
This protocol is designed to minimize exposure risk during routine handling.

Preparation:

Don appropriate PPE: lab coat, chemical safety goggles, and nitrile gloves.

Ensure the chemical fume hood is on and airflow is verified.

Place all necessary equipment (balance, spatula, weigh paper, receiving flask) inside the

fume hood.
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Dispensing:

Perform all manipulations at least 6 inches inside the fume hood sash.

Slowly open the stock container.

Carefully dispense the required amount of 2,3-Dibromo-5-fluoroanisole onto the weigh

paper or directly into the receiving vessel.

Avoid sudden movements that could generate splashes or vapors.

Cleanup and Closure:

Securely cap the stock container immediately after dispensing.

Wipe the spatula and any contaminated surfaces within the hood with a cloth lightly

dampened with isopropanol. Dispose of the cloth in the solid hazardous waste stream.

Carefully remove gloves using the proper technique (peeling them off without touching the

outer surface) and dispose of them.

Wash hands thoroughly with soap and water.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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